Cas no 1261758-80-8 (2-Cyano-5-methylbenzoic acid)

• Product Name: 2-Cyano-5-methylbenzoic acid
• CAS No: 1261758-80-8
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD18394325
• CID: 2854734
• Update Time: 2023-04-04

2-Cyano-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-methylbenzoic acid
• Benzoic acid, 2-cyano-5-methyl-

• MDL： MFCD18394325
• Inchi： 1S/C9H7NO2/c1-6-2-3-7(5-10)8(4-6)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： OCAHEQHAKMABCT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=CC=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1